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Compound of Interest

Compound Name: 5-Phenylpenta-2,4-dienal

Cat. No.: B075885

Essential Safety and Handling Guide for 5-
Phenylpenta-2,4-dienal

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 5-Phenylpenta-2,4-dienal (CAS No. 13466-40-5). Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Phenylpenta-2,4-dienal is
provided in the table below. This information is crucial for safe handling and storage.
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Property Value
Molecular Formula C11H100
Molecular Weight 158.20 g/mol
Appearance Clear Liquid
Boiling Point 301.1°C
Density 1.024 g/cm3
Flash Point 109.2 °C

Hazard Identification and Personal Protective
Equipment (PPE)

While a complete GHS classification for 5-Phenylpenta-2,4-dienal is not consistently
available, it is known to cause skin and serious eye irritation. The following PPE is mandatory
when handling this compound.
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Hazard

GHS Hazard Statement

Recommended Personal
Protective Equipment
(PPE)

Skin Irritation

H315: Causes skin irritation

Gloves: Chemical-resistant
gloves (e.g., Nitrile, Neoprene,
or Butyl rubber). Inspect gloves
for degradation and
breakthrough before and
during use. Lab Coat: A
standard laboratory coat
should be worn and buttoned.
For larger quantities or splash
potential, a chemical-resistant
apron over the lab coat is

recommended.

Eye Irritation

H319: Causes serious eye

irritation

Eye Protection: Chemical
safety goggles are required. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Inhalation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Respiratory Protection: Use in
a well-ventilated area,
preferably within a chemical
fume hood. If a fume hood is
not available or if
aerosolization is likely, a
NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational workflow is paramount to ensure safety. The following
diagram and steps outline the recommended procedure for handling 5-Phenylpenta-2,4-
dienal.
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Workflow for Handling 5-Phenylpenta-2,4-dienal

Preparation

Review SDS

Ensure understanding of hazards

Confirm all PPE is correctly worn

Prepare Work Area

\Work in a fume hood

Handling

Weigh/Measure

Use appropriate equipment

Perform Reaction

Minimize splashes and aerosols

Transfer

After experiment completion

up & Disposal
\/

Decontaminate Glassware
Separate liquid and solid waste
Segregate Waste

Follow institutional guidelines

Dispose of Waste

Doff PPE

Workflow for Handling 5-Phenylpenta-2,4-dienal
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Experimental Protocol: A General Guideline
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 5-Phenylpenta-2,4-dienal and any
other chemicals to be used.

o Don all required personal protective equipment as outlined in the table above.

o Prepare the work area within a certified chemical fume hood. Ensure all necessary
equipment is clean, dry, and readily accessible.

e Handling:

o When weighing or measuring 5-Phenylpenta-2,4-dienal, do so in the fume hood to
minimize inhalation exposure.

o During the reaction, maintain controlled conditions and be aware of any potential
exothermic events.

o When transferring the chemical, use appropriate techniques to avoid splashing and the
generation of aerosols.

e Cleanup and Decontamination:

o Decontaminate all glassware and equipment that has come into contact with 5-
Phenylpenta-2,4-dienal using an appropriate solvent.

o Segregate waste into clearly labeled containers for solid and liquid chemical waste.

Disposal Plan

Proper disposal of 5-Phenylpenta-2,4-dienal and its contaminated materials is crucial to
prevent environmental contamination and ensure compliance with regulations.

o Waste Collection:
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o Collect all waste containing 5-Phenylpenta-2,4-dienal in a designated, sealed, and
clearly labeled hazardous waste container.

o Do not mix with incompatible waste streams. Aldehydes can undergo polymerization or
other hazardous reactions if mixed with certain chemicals.

e Disposal Method:

o All chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o For unsaturated aldehydes, incineration by a licensed hazardous waste disposal company
is a common and appropriate disposal method.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First Aid and Spill Response

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Skin Contact Remove contaminated clothing while under a
safety shower. Seek immediate medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o ) ] )
respiration and seek immediate medical

attention.

) Do NOT induce vomiting. Rinse the mouth with
Ingestion . . . .
water and seek immediate medical attention.

For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
_ in a sealed container for hazardous waste
spill disposal. For large spills, evacuate the area and
contact your institution's emergency response

team.

¢ To cite this document: BenchChem. [Personal protective equipment for handling 5-
Phenylpenta-2,4-dienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075885#personal-protective-equipment-for-handling-
5-phenylpenta-2-4-dienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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